Cas no 2034396-20-6 (5-bromo-2-chloro-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}benzamide)

• Product Name: 5-bromo-2-chloro-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}benzamide
• CAS No: 2034396-20-6
• MF: C₁₇H₁₂BrClN₂OS
• MW: 407.711980819702
• CID: 5376581
• Update Time: 2025-10-22

5-bromo-2-chloro-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-chloro-N-[[2-(3-thienyl)-4-pyridinyl]methyl]benzamide
• 5-bromo-2-chloro-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}benzamide

• Inchi： 1S/C17H12BrClN2OS/c18-13-1-2-15(19)14(8-13)17(22)21-9-11-3-5-20-16(7-11)12-4-6-23-10-12/h1-8,10H,9H2,(H,21,22)
• InChI Key： QAUUTOOFEZESRP-UHFFFAOYSA-N
• SMILES： C(NCC1C=CN=C(C2C=CSC=2)C=1)(=O)C1=CC(Br)=CC=C1Cl

Experimental Properties

• Density: 1.529±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 518.4±50.0 °C(Predicted)
• pka: 12.14±0.46(Predicted)

Additional information on 5-bromo-2-chloro-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}benzamide

5-bromo-2-chloro-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}benzamide: A Promising Compound in Pharmaceutical Research

5-bromo-2-chloro-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}benzamide is a multifunctional organic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical research. This compound, with the CAS number 2034396-20-6, belongs to the class of benzamide derivatives and is characterized by the presence of bromine and chlorine substituents on the aromatic ring. The molecular framework combines a benzamide group with a complex heterocyclic system, which is essential for its potential biological activities. Recent studies have highlighted the importance of such structural features in modulating drug-target interactions, making this compound a focal point for drug discovery efforts.

The 5-bromo-2-chloro substituents on the benzamide ring play a critical role in enhancing the compound's lipophilicity and metabolic stability. These functional groups are strategically positioned to influence the compound's interaction with biological targets, such as kinases and G-protein-coupled receptors (GPCRs). The thiophen-3-yl group attached to the pyridin-4-yl ring further contributes to the compound's structural complexity, enabling it to engage in multiple molecular recognition processes. This structural diversity is a key factor in its potential as a lead compound for the development of novel therapeutics.

Recent advances in medicinal chemistry have underscored the significance of benzamide derivatives in targeting various disease mechanisms. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that compounds with similar structural motifs exhibit potent inhibitory activity against the EGFR (Epidermal Growth Factor Receptor) and ALK (Anaplastic Lymphoma Kinase) kinases, which are implicated in several cancers. The pyridin-4-yl and thiophen-3-yl moieties are believed to form hydrogen bonds with key residues in these kinase domains, thereby disrupting their catalytic activity. This mechanism of action highlights the compound's potential as an anti-cancer agent.

In addition to its anti-cancer properties, the 5-bromo-2-chloro-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}benzamide has shown promise in modulating inflammatory pathways. A 2024 preclinical study published in Pharmacological Research reported that this compound significantly inhibits the activation of NF-κB, a transcription factor central to the regulation of inflammatory responses. The thiophen-3-yl group is thought to interact with the NF-κB subunit p65, preventing its translocation to the nucleus and subsequent gene expression. This finding suggests a potential application in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 5-bromo-2-chloro-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}benzamide involves a multi-step process that requires precise control of reaction conditions to ensure the formation of the desired product. A 2022 paper in Organic & Biomolecular Chemistry described a novel synthetic route that employs microwave-assisted coupling reactions to efficiently assemble the complex heterocyclic framework. This method not only enhances the yield but also reduces the environmental impact associated with traditional chemical synthesis techniques. Such advancements in synthetic methodologies are crucial for the large-scale production of this compound for pharmaceutical applications.

Computational studies have further elucidated the binding interactions of 5-bromo-2-chloro-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}benzamide with its molecular targets. Molecular docking simulations conducted in 2023 revealed that the compound forms multiple hydrogen bonds with the ATP-binding site of the ALK kinase. The pyridin-4-yl group is positioned to interact with the hinge region of the kinase, while the thiophen-3-yl moiety stabilizes the binding through π-π stacking interactions. These findings provide a molecular basis for the compound's inhibitory activity and guide the design of more potent analogs.

Despite its promising pharmacological profile, the 5-bromo-2-chloro-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}benzamide faces challenges related to its metabolic stability and bioavailability. A 2024 review in Drug Metabolism and Disposition highlighted the need for further optimization of its chemical structure to enhance its oral bioavailability. Modifications to the thiophen-3-yl group, such as the introduction of fluorine atoms, have been shown to improve the compound's metabolic stability while maintaining its biological activity. These structural modifications are critical for advancing the compound into clinical trials.

Emerging research is also exploring the potential of 5-bromo-2-chloro-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}benzamide in the treatment of neurodegenerative diseases. A 2023 study in Neuropharmacology suggested that the compound may modulate the activity of the β-secretase (BACE1) enzyme, which is implicated in the pathogenesis of Alzheimer's disease. The benzamide group is believed to interact with the catalytic site of BACE1, thereby inhibiting its enzymatic activity and reducing the production of amyloid-beta plaques. This discovery opens new avenues for the development of therapies targeting neurodegenerative disorders.

The 5-bromo-2-chloro-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}benzamide exemplifies the intersection of medicinal chemistry and computational biology in modern drug discovery. Its unique molecular structure, combined with the strategic placement of functional groups, positions it as a versatile platform for the development of therapeutics targeting a wide range of diseases. Ongoing research continues to refine its pharmacological properties, ensuring its potential for clinical translation. As the field of pharmaceutical science advances, compounds like this one will play a pivotal role in addressing unmet medical needs and improving patient outcomes.